Cas no 1083168-87-9 (2-Methoxy-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine)

• Product Name: 2-Methoxy-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• CAS No: 1083168-87-9
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD12546463
• CID: 839981
• PubChem ID: 46739321
• Update Time: 2025-04-19

2-Methoxy-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-2-PICOLINE-4-BORONIC ACID, PINACOL ESTER
• 2-Methoxy-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methoxy-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• DTXSID50674932
• 6-Methoxy-2-picoline-4-boronic acid,pinacol ester
• SCHEMBL3670935
• 1083168-87-9
• ZBAIVVLJZQNXNJ-UHFFFAOYSA-N
• AT13700
• BS-23440
• 6-Methoxy-2-picoline-4-boronic acid pinacol ester
• AKOS025293818
• MFCD12546463
• MB11977
• CS-0175817
• EN300-316728
• Z2050106792
• 2-METHOXY-6-METHYL-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE

• MDL： MFCD12546463
• Inchi： 1S/C13H20BNO3/c1-9-7-10(8-11(15-9)16-6)14-17-12(2,3)13(4,5)18-14/h7-8H,1-6H3
• InChI Key： ZBAIVVLJZQNXNJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(N=C(C)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.15400
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 1.69780